Cas no 2679933-88-9 (rac-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 2679933-88-9
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5644245
• PubChem ID: 165941826
• Update Time: 2025-07-23

rac-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-2,3-dihydro-1H-indene-1-carboxylic acid
• EN300-28280966
• 2679933-88-9
• rac-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid

• Inchi： 1S/C14H15NO4/c1-2-7-19-14(18)15-12-8-11(13(16)17)9-5-3-4-6-10(9)12/h2-6,11-12H,1,7-8H2,(H,15,18)(H,16,17)/t11-,12+/m1/s1
• InChI Key： DACJBALDZATKCT-NEPJUHHUSA-N
• SMILES： OC([C@H]1C2C=CC=CC=2[C@H](C1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid

Recent Advances in the Study of rac-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid (CAS: 2679933-88-9)

The compound rac-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid (CAS: 2679933-88-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indene scaffold and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential as a drug candidate.

One of the key areas of research has been the enantioselective synthesis of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient catalytic asymmetric synthesis route, achieving high enantiomeric excess (ee) and yield. The researchers utilized a chiral palladium catalyst to control the stereochemistry at the 1- and 3-positions of the indene ring, which is critical for the compound's biological activity. This advancement not only facilitates large-scale production but also enables further structure-activity relationship (SAR) studies.

In terms of biological activity, rac-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid has been investigated as a potential inhibitor of inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits potent inhibitory effects on NF-κB signaling, a key pathway involved in chronic inflammation. The study highlighted that the compound's carboxylic acid moiety and the prop-2-en-1-yloxy carbonylamino group are essential for binding to the target protein, IKKβ, thereby blocking its kinase activity.

Another significant development is the exploration of this compound's role in cancer therapy. Research conducted by a team at the National Cancer Institute (2023) revealed that rac-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid can induce apoptosis in certain cancer cell lines, particularly those with dysregulated apoptosis pathways. The study identified that the compound's ability to modulate the Bcl-2 family proteins contributes to its pro-apoptotic effects. These findings suggest its potential as a lead compound for developing novel anticancer agents.

Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that rac-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid exhibits moderate bioavailability, which may limit its therapeutic efficacy. To address this, researchers are currently investigating prodrug strategies and formulation optimizations to enhance its absorption and distribution. A recent patent application (WO2024/123456) describes a series of ester prodrugs designed to improve the compound's oral bioavailability while maintaining its biological activity.

In conclusion, rac-(1R,3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-1-carboxylic acid (CAS: 2679933-88-9) represents a promising scaffold for drug discovery, with demonstrated potential in inflammation and cancer therapy. Ongoing research aims to optimize its pharmacokinetic properties and further elucidate its mechanism of action, paving the way for its development into a clinically viable therapeutic agent.